1-(3-chlorophenyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine

• IUPAC Name: 1-[4-(3-chlorophenyl)piperazin-1-yl]-2-[(4-methylphenyl)methylsulfanyl]ethanone
• InChI: InChI=1S/C20H23ClN2OS/c1-16-5-7-17(8-6-16)14-25-15-20(24)23-11-9-22(10-12-23)19-4-2-3-18(21)13-19/h2-8,13H,9-12,14-15H2,1H3
• InChI Key: RLONQEIFOSPSJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCC(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C20H23ClN2OS
• Molecular Weight: 374.9 g/mol

Description

1-(3-chlorophenyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine, also known as TCB-2, is a synthetic compound that belongs to the class of phenylpiperazines. It is a potent and selective agonist of the serotonin 5-HT2A receptor, which is involved in various physiological and behavioral processes. TCB-2 has been widely used in scientific research to understand the mechanism of action of the 5-HT2A receptor and its role in various diseases and disorders.

Mechanism of Action

1-(3-chlorophenyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine acts as a selective agonist of the 5-HT2A receptor, which is a G protein-coupled receptor that is widely distributed in the brain and other tissues. Activation of the 5-HT2A receptor by 1-(3-chlorophenyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine leads to the activation of downstream signaling pathways that modulate various physiological and behavioral processes. The exact mechanism of action of 1-(3-chlorophenyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine on the 5-HT2A receptor is not fully understood, but it is believed to involve the binding of 1-(3-chlorophenyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine to the receptor and the stabilization of the receptor in an active conformation.
Biochemical and Physiological Effects:
The activation of the 5-HT2A receptor by 1-(3-chlorophenyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine leads to various biochemical and physiological effects. These include the modulation of neurotransmitter release, the regulation of synaptic plasticity, and the modulation of neuronal excitability. 1-(3-chlorophenyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine has also been shown to modulate the activity of various ion channels and transporters, including the dopamine transporter and the N-methyl-D-aspartate (NMDA) receptor. These effects of 1-(3-chlorophenyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine on the 5-HT2A receptor have been implicated in the regulation of various physiological and pathological processes, including mood disorders, schizophrenia, and addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-chlorophenyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine in scientific research is its high potency and selectivity for the 5-HT2A receptor. This allows researchers to study the effects of 5-HT2A receptor activation in a controlled and specific manner. 1-(3-chlorophenyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine is also relatively stable and can be easily synthesized and purified in the laboratory. However, one of the limitations of using 1-(3-chlorophenyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine in scientific research is its potential for off-target effects on other receptors and signaling pathways. This can complicate the interpretation of experimental results and requires careful control and analysis of experimental conditions.

Future Directions

There are several future directions for research on 1-(3-chlorophenyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine and the 5-HT2A receptor. One area of research is the development of novel compounds that target the 5-HT2A receptor with greater selectivity and efficacy than 1-(3-chlorophenyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine. Another area of research is the investigation of the role of the 5-HT2A receptor in various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. Finally, research on the signaling pathways downstream of the 5-HT2A receptor may lead to the development of novel therapies for these disorders.

Scientific Research Applications

1-(3-chlorophenyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine has been extensively used in scientific research to study the role of the 5-HT2A receptor in various physiological and pathological conditions. It has been used to investigate the effects of 5-HT2A receptor activation on neurotransmitter release, synaptic plasticity, and neuronal excitability. 1-(3-chlorophenyl)-4-{[(4-methylbenzyl)thio]acetyl}piperazine has also been used to study the role of the 5-HT2A receptor in mood disorders such as depression and anxiety, as well as in schizophrenia and other psychotic disorders.